Cas no 1207061-71-9 ((2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• CAS No: 1207061-71-9
• MF: C₂₂H₂₀FN₃O₃S
• MW: 425.475907325745
• CID: 6171500
• PubChem ID: 45497615
• Update Time: 2025-10-29

(2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• (E)-N-[4-[2-[2-(4-fluorophenoxy)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• 1207061-71-9
• (2E)-N-[4-({[2-(4-fluorophenoxy)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• F2202-2399
• AKOS024628425
• N-(4-(2-((2-(4-Fluorophenoxy)ethyl)amino)-2-oxoethyl)thiazol-2-yl)-3-phenylacrylamide
• N-(4-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoethyl)thiazol-2-yl)cinnamamide

• Inchi： 1S/C22H20FN3O3S/c23-17-7-9-19(10-8-17)29-13-12-24-21(28)14-18-15-30-22(25-18)26-20(27)11-6-16-4-2-1-3-5-16/h1-11,15H,12-14H2,(H,24,28)(H,25,26,27)/b11-6+
• InChI Key： PBMIGJUGWBMPAZ-IZZDOVSWSA-N
• SMILES： S1C(NC(/C=C/C2C=CC=CC=2)=O)=NC(=C1)CC(NCCOC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 425.12094084g/mol
• Monoisotopic Mass: 425.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide

Comprehensive Analysis of (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide (CAS No. 1207061-71-9)

The compound (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide (CAS No. 1207061-71-9) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiazole-based derivative exhibits a combination of fluorophenoxy and phenylprop-2-enamide moieties, which are often associated with bioactive properties. Researchers are particularly interested in its mechanism of action, which may involve modulation of specific cellular pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy. The (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide structure aligns with this trend, as its carbamoyl and thiazol-2-yl groups are known to interact with key enzymatic targets. This makes it a promising candidate for further investigation in drug discovery pipelines.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No. 1207061-71-9 in cancer research?" Preliminary studies suggest that its phenylprop-2-enamide scaffold may exhibit antiproliferative effects, though detailed clinical data remain limited. Additionally, its 4-fluorophenoxy component could enhance bioavailability, a critical factor in pharmacokinetic optimization.

The synthesis of (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide involves multi-step organic reactions, including amide coupling and thiazole ring formation. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. Analytical techniques such as HPLC and NMR are routinely employed to characterize the compound, ensuring compliance with pharmaceutical standards.

Another hot topic in the scientific community is the role of fluorinated compounds in drug design. The presence of a 4-fluorophenoxy group in CAS No. 1207061-71-9 highlights its potential to improve metabolic stability and binding affinity. This aligns with the growing interest in fluorine chemistry, as evidenced by the increasing number of publications and patents in this area.

From a commercial perspective, (2E)-N-4-({2-(4-fluorophenoxy)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide is primarily available for research purposes. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening assays. Researchers are encouraged to explore its potential in combination therapies, particularly in addressing drug resistance mechanisms.

In conclusion, CAS No. 1207061-71-9 represents a fascinating example of modern medicinal chemistry. Its thiazole core and fluorophenoxy side chain offer a versatile platform for further structural optimization. As the scientific community continues to unravel its full potential, this compound may soon find its place in the next generation of therapeutic agents.